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Compound of Interest

Compound Name: DCE_254

Cat. No.: B1669885 Get Quote

An important note on nomenclature: The identifier "DCE_254" does not correspond to a

recognized chemical in publicly available scientific databases. The common chemical

abbreviation "DCE" typically refers to either 1,2-dichloroethane or 1,2-dichloroethene. This

guide provides solubility data for both of these compounds, which are the most likely subjects

of interest.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the solubility characteristics of 1,2-

dichloroethane and 1,2-dichloroethene.

1,2-Dichloroethane
1,2-Dichloroethane, also known as ethylene dichloride, is a colorless, oily liquid.[1][2] It is

primarily used in the production of vinyl chloride and as a solvent in organic synthesis.[1][2]

Solubility of 1,2-Dichloroethane
1,2-Dichloroethane is slightly soluble in water and has a high affinity for organic solvents.[1][3]

Its limited water solubility is due to its non-polar hydrocarbon structure.[3]

Table 1: Quantitative Solubility of 1,2-Dichloroethane in Water
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Temperature (°C) Solubility (g / 100 g of water)

0 0.92

20 0.81

25 0.865

50 1.06

100 2.22

Data sourced from Chemical Entities of Biological Interest (ChEBI) and other chemical property

databases.[4]

Table 2: Qualitative Solubility of 1,2-Dichloroethane in Organic Solvents

Solvent Solubility

Acetone Soluble

Benzene Soluble

Diethyl ether Miscible

Ethanol Soluble

This compound is readily soluble in a variety of common organic solvents.[3][4]

1,2-Dichloroethene
1,2-Dichloroethene (1,2-DCE) is a colorless liquid that exists as two geometric isomers: cis-1,2-

dichloroethene and trans-1,2-dichloroethene.[5] It is often used as a mixture of these two

isomers and finds application as a degreasing solvent.[5]

Solubility of 1,2-Dichloroethene
Both isomers of 1,2-dichloroethene have modest solubility in water and are soluble in most

organic solvents.[5][6]
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Table 3: Quantitative Solubility of 1,2-Dichloroethene Isomers in Water

Isomer Temperature (°C) Solubility (mg/L)

cis-1,2-dichloroethene 25 6,410

trans-1,2-dichloroethene 25 4,520

Data sourced from the Agency for Toxic Substances and Disease Registry (ATSDR).[6]

Table 4: Qualitative Solubility of 1,2-Dichloroethene in Organic Solvents

Solvent Solubility

Acetone Soluble

Benzene Soluble

Ether Soluble

Alcohol Soluble

Both cis- and trans-1,2-dichloroethene are soluble in most common organic solvents.[6]

Experimental Protocols
A detailed, specific experimental protocol for the generation of the above-cited data is not

publicly available. However, a generalized and widely accepted method for determining the

solubility of volatile organic compounds is the shake-flask method.

Generalized Shake-Flask Method for Solubility
Determination
This method is a standard procedure for determining the equilibrium solubility of a compound in

a given solvent.

Objective: To determine the saturation concentration of a solute in a solvent at a controlled

temperature.
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Materials:

Test compound (e.g., 1,2-dichloroethane)

Solvent (e.g., deionized water)

Thermostatically controlled shaker or rotator

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

Analytical balance

Volumetric flasks and pipettes

Appropriate analytical instrument for quantification (e.g., Gas Chromatography with a

suitable detector)

Procedure:

Preparation: An excess amount of the test compound is added to a known volume of the

solvent in a sealed vial. This ensures that a saturated solution is formed.

Equilibration: The vials are placed in a thermostatically controlled shaker or rotator. The

mixture is agitated for an extended period (typically 24-72 hours) to ensure that equilibrium is

reached between the dissolved and undissolved compound. The temperature should be

maintained at the desired value for the solubility measurement.

Phase Separation: After equilibration, the mixture is allowed to stand to allow for the

separation of the undissolved portion. To ensure complete separation of the solid or liquid

phase from the saturated solution, the samples are centrifuged at a high speed.

Sample Extraction: A sample of the clear, saturated supernatant is carefully withdrawn using

a syringe.

Filtration: The extracted sample is immediately filtered through a chemically inert syringe

filter to remove any remaining undissolved micro-particles.
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Quantification: The concentration of the compound in the filtrate is then determined using a

suitable and validated analytical method, such as Gas Chromatography (GC). A calibration

curve prepared with standard solutions of the compound is used for accurate quantification.

Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/L) or as a

weight percentage (e.g., g/100g ) at the specified temperature.

Visualizations
As 1,2-dichloroethane and 1,2-dichloroethene are simple halogenated hydrocarbons, they are

not associated with specific biological signaling pathways. The following diagram illustrates the

generalized experimental workflow for determining solubility.
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Preparation:
Add excess solute to solvent

Equilibration:
Agitate in thermostatic shaker

(24-72 hours)

Phase Separation:
Centrifuge the mixture

Sample Extraction:
Withdraw clear supernatant

Filtration:
Filter through syringe filter

Quantification:
Analyze concentration using GC

Data Reporting:
Report solubility at specified temperature

Click to download full resolution via product page

Caption: Generalized workflow for determining equilibrium solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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